5-Ethyl-2-[1-(oxan-3-ylmethyl)piperidin-4-yl]oxypyrimidine

• IUPAC Name: 5-ethyl-2-[1-(oxan-3-ylmethyl)piperidin-4-yl]oxypyrimidine
• InChI: InChI=1S/C17H27N3O2/c1-2-14-10-18-17(19-11-14)22-16-5-7-20(8-6-16)12-15-4-3-9-21-13-15/h10-11,15-16H,2-9,12-13H2,1H3
• InChI Key: XUTITCVLGKOIGL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)OC2CCN(CC2)CC3CCCOC3
• Molecular Formula: C17H27N3O2
• Molecular Weight: 305.4 g/mol

Description

5-Ethyl-2-[1-(oxan-3-ylmethyl)piperidin-4-yl]oxypyrimidine is a novel compound that has been synthesized recently. It has gained attention due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 5-Ethyl-2-[1-(oxan-3-ylmethyl)piperidin-4-yl]oxypyrimidine is not fully understood yet. However, it is believed to interact with certain proteins or enzymes in the body, leading to changes in their function. Further studies are needed to elucidate the exact mechanism of action.
Biochemical and Physiological Effects:
5-Ethyl-2-[1-(oxan-3-ylmethyl)piperidin-4-yl]oxypyrimidine has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been reported to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. However, the exact effects and mechanisms of action may vary depending on the specific cell type or animal model used.

Advantages and Limitations for Lab Experiments

One advantage of using 5-Ethyl-2-[1-(oxan-3-ylmethyl)piperidin-4-yl]oxypyrimidine in lab experiments is its high purity. This ensures that the observed effects are not due to impurities or contaminants. Another advantage is its moderate solubility, which allows for easy preparation of stock solutions. However, a limitation of using this compound is its moderate yield, which may limit its availability for large-scale experiments.

Future Directions

There are several future directions for research on 5-Ethyl-2-[1-(oxan-3-ylmethyl)piperidin-4-yl]oxypyrimidine. One direction is to further investigate its mechanism of action and identify its target proteins or enzymes. Another direction is to develop more potent analogs of this compound for drug development. Additionally, its potential applications in other scientific research fields, such as neuroscience and immunology, should be explored.

Synthesis Methods

The synthesis of 5-Ethyl-2-[1-(oxan-3-ylmethyl)piperidin-4-yl]oxypyrimidine involves a multi-step process. The starting materials are ethyl 5-amino-1-(oxan-3-ylmethyl)piperidine-4-carboxylate and 2-chloropyrimidine. The reaction proceeds through multiple steps, including protection of the amine group, coupling with the pyrimidine ring, and deprotection to yield the final product. The overall yield of the synthesis is moderate, but the purity of the product is high.

Scientific Research Applications

5-Ethyl-2-[1-(oxan-3-ylmethyl)piperidin-4-yl]oxypyrimidine has potential applications in various scientific research fields. It can be used as a tool compound to study the function of certain proteins or enzymes. It can also be used as a lead compound to develop new drugs for various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease.